(3,4-dimethoxyphenyl)[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine

• IUPAC Name: 3,4-dimethoxy-N-[(4-prop-1-en-2-ylcyclohexen-1-yl)methyl]aniline
• InChI: InChI=1S/C18H25NO2/c1-13(2)15-7-5-14(6-8-15)12-19-16-9-10-17(20-3)18(11-16)21-4/h5,9-11,15,19H,1,6-8,12H2,2-4H3
• InChI Key: POPSXTPXWYAPFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1CCC(=CC1)CNC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H25NO2
• Molecular Weight: 287.4 g/mol

Description

(3,4-dimethoxyphenyl)[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine, also known as DOM, is a psychedelic drug that belongs to the family of phenethylamines. It was first synthesized in the 1960s by Alexander Shulgin, a renowned chemist and pharmacologist. DOM is a potent hallucinogen that produces intense visual and auditory hallucinations, altered perception of time and space, and profound changes in mood and thought.

Mechanism of Action

(3,4-dimethoxyphenyl)[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine acts primarily by stimulating serotonin receptors in the brain, particularly the 5-HT2A receptor subtype. This leads to the activation of various signaling pathways that ultimately result in the characteristic effects of the drug, such as hallucinations and altered perception.
Biochemical and Physiological Effects
This compound produces a wide range of biochemical and physiological effects in the body. For example, it increases the release of dopamine and norepinephrine in the brain, leading to increased arousal and stimulation. It also increases heart rate, blood pressure, and body temperature, which can be dangerous at high doses.

Advantages and Limitations for Lab Experiments

One advantage of using (3,4-dimethoxyphenyl)[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine in lab experiments is its potency and selectivity for serotonin receptors, which allows researchers to investigate the specific effects of serotonin on the brain and behavior. However, the potential for dangerous side effects at high doses limits its use in human studies.

Future Directions

There are several potential future directions for research on (3,4-dimethoxyphenyl)[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine. One area of interest is the development of new drugs that target specific serotonin receptor subtypes to treat mood disorders and other psychiatric conditions. Another area of interest is the use of this compound as a tool for investigating the neural mechanisms underlying consciousness and altered states of consciousness. Finally, further research is needed to better understand the long-term effects of this compound use on the brain and behavior.

Synthesis Methods

The synthesis of (3,4-dimethoxyphenyl)[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine involves the reaction of 2,5-dimethoxyphenylacetone with cyclohexylmagnesium bromide, followed by the addition of isopropenylmagnesium bromide and formaldehyde. The resulting intermediate is then reduced with lithium aluminum hydride to yield this compound.

Scientific Research Applications

(3,4-dimethoxyphenyl)[(4-isopropenyl-1-cyclohexen-1-yl)methyl]amine has been used in various scientific studies to investigate its effects on the brain and behavior. For example, researchers have used this compound to study the role of serotonin receptors in the regulation of mood and cognition. This compound has also been used to investigate the neural mechanisms underlying visual perception and sensory processing.